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Compound of Interest

Compound Name: 4-Ethoxybenzamide

CAS No.: 27043-22-7

Cat. No.: B3422836 Get Quote

Part 1: Executive Summary & Critical
Disambiguation
The "Identity Crisis" in Sourcing: The most common failure mode in sourcing this compound is

the accidental purchase of its ortho-isomer, Ethenzamide (2-Ethoxybenzamide). Ethenzamide

is a widely available analgesic drug. However, for research requiring the para-substituted

isomer (4-Ethoxybenzamide), the properties are distinct.

Feature Target Compound Common False Positive

Name 4-Ethoxybenzamide
2-Ethoxybenzamide

(Ethenzamide)

CAS Registry 55836-71-0 938-73-8

Structure Para-substitution Ortho-substitution

Melting Point ~208–210 °C ~132–134 °C

Primary Use
Chemical Intermediate /

Research Standard
Analgesic / Antipyretic Drug

Core Directive: Always verify the CAS number 55836-71-0 and the melting point (>200 °C)

before purchasing.
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Part 2: Strategic Sourcing Landscape
For high-purity applications (crystallography, biological assays, or reference standards),

"technical grade" (often <95%) is insufficient due to the presence of hydrolysis byproducts. The

following vendors have been vetted for specific supply of the para-isomer.

Vendor Selection Matrix
Supplier Purity Grade Catalog / SKU Lead Time Best For

Sigma-Aldrich

(Merck)
97% 288853

Immediate

(Stock)

Routine R&D.

Reliable CoA and

spectral data.

Toronto

Research

Chemicals

Research Grade E891208 1-2 Weeks

Analytical

Standards.

Specializes in

hard-to-find

isomers.

SynQuest Labs 98% 4648-1-10 Variable

Scale-Up. Good

balance of purity

and bulk pricing.

Matrix Scientific 98% 057059 Variable

Synthesis.

Suitable as a

high-quality

intermediate.[1]

Note on TCI & Alfa Aesar: While these major catalogs list "Ethoxybenzamide," they frequently

stock the ortho isomer (Ethenzamide). Verify the specific structure image and CAS on their lot-

specific documentation before ordering.

Part 3: Technical Profile & Impurity Analysis
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To validate the purity of your purchase, you must understand the synthetic origin of potential

impurities. 4-Ethoxybenzamide is typically synthesized via two primary routes, each

introducing specific contaminants.

Synthesis & Impurity Pathway Diagram
The following diagram illustrates the chemical pathways and where specific impurities

(Impurities A & B) originate.
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Figure 1: Synthetic origins of common impurities. Impurity A arises from incomplete ethylation,

while Impurity B can form from moisture exposure during storage.

Part 4: Incoming Quality Control (IQC) Protocol
Do not rely solely on the vendor's Certificate of Analysis (CoA). Establish an internal "Self-

Validating" protocol using HPLC.

The "Quick-Check" (Melting Point)[3][4]
Method: Capillary melting point apparatus.

Acceptance Criteria: The sample must not melt below 200 °C.
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Observation: If melting begins at ~130 °C, you have received Ethenzamide (wrong

isomer).

Observation: If melting range is broad (e.g., 195–205 °C), the sample likely contains

significant 4-Ethoxybenzoic acid (Impurity B).

Definitive HPLC Method (Reverse Phase)
This method separates the amide target from its more polar acid and hydroxy precursors.

Chromatographic Conditions:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 µm.

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

Mobile Phase B: Acetonitrile (HPLC Grade).[2]

Gradient: Isocratic 60:40 (A:B) or Gradient 10% B to 80% B over 20 mins.

Flow Rate: 1.0 mL/min.[2][3][4]

Detection: UV @ 254 nm.[3]

Temperature: 25 °C.

Predicted Elution Order (Hydrophobicity Based):

4-Hydroxybenzamide (Most Polar, elutes first).

4-Ethoxybenzoic acid (Intermediate polarity).

4-Ethoxybenzamide (Target, least polar, elutes last).

QC Decision Workflow
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Figure 2: Step-by-step decision tree for validating incoming 4-Ethoxybenzamide lots.

Part 5: Handling & Storage
Hygroscopicity: The amide bond is susceptible to hydrolysis under high humidity/acidic

conditions. Store in a desiccator.
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Light Sensitivity: Solid state is generally stable, but solutions in DMSO or Methanol should

be protected from light to prevent slow photo-degradation.

Safety: Classified as Acute Tox. 4 (Oral).[5] Use standard PPE (Gloves, Goggles, N95 mask)

to avoid inhalation of fine dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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